Cas no 1209977-26-3 (N-(1-cyano-1,2-dimethylpropyl)-2-(3-fluorophenyl)aminoacetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(3-fluorophenyl)aminoacetamide
• CAS No: 1209977-26-3
• MF: C₁₄H₁₈FN₃O
• MW: 263.310626506805
• CID: 5445438
• PubChem ID: 45841765
• Update Time: 2025-10-21

N-(1-cyano-1,2-dimethylpropyl)-2-(3-fluorophenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• Z52840128
• 1209977-26-3
• CHEMBL4585622
• AKOS008022018
• N-(1-CYANO-1,2-DIMETHYLPROPYL)-2-[(3-FLUOROPHENYL)AMINO]ACETAMIDE
• EN300-26683539
• N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoroanilino)acetamide
• N-(1-cyano-1,2-dimethylpropyl)-2-(3-fluorophenyl)aminoacetamide

• Inchi： 1S/C14H18FN3O/c1-10(2)14(3,9-16)18-13(19)8-17-12-6-4-5-11(15)7-12/h4-7,10,17H,8H2,1-3H3,(H,18,19)
• InChI Key： SSIPKUGEVGWKRB-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)C(C)C)(=O)CNC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 263.14339037g/mol
• Monoisotopic Mass: 263.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 485.2±40.0 °C(Predicted)
• pka: 12.19±0.46(Predicted)

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(3-fluorophenyl)aminoacetamide

N-(1-cyano-1,2-dimethylpropyl)-2-(3-fluorophenyl)aminoacetamide: A Comprehensive Overview

N-(1-cyano-1,2-dimethylpropyl)-2-(3-fluorophenyl)aminoacetamide, with the CAS number 1209977-26-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule combines a cyano group with a fluoro-substituted phenyl ring, making it a versatile building block for various chemical reactions and biological assays.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-(3-fluorophenyl)aminoacetamide involves a series of carefully designed steps to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost. The compound's structure allows for multiple functional groups to interact with biological targets, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the potential of this compound in targeting specific enzymes and receptors. For instance, researchers have explored its ability to inhibit certain kinases, which are crucial in signaling pathways associated with cancer and inflammatory diseases. The fluoro group in the phenyl ring contributes to enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

In addition to its pharmacological applications, N-(1-cyano-1,2-dimethylpropyl)-2-(3-fluorophenyl)aminoacetamide has shown promise in materials science. Its ability to form stable amide bonds makes it a candidate for polymer synthesis and the development of advanced materials with tailored properties. This dual functionality underscores the compound's versatility across multiple scientific disciplines.

The integration of computational chemistry techniques has further expanded our understanding of this compound's behavior at the molecular level. Quantum mechanical simulations have provided insights into its electronic structure and reactivity, aiding in the design of more effective derivatives. These computational tools complement experimental studies, accelerating the discovery process and enhancing the compound's potential applications.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(3-fluorophenyl)aminoacetamide stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to uncover new possibilities for this compound, its impact on various fields is expected to grow significantly.